Cas no 866847-43-0 (4-4-(2-methoxyphenyl)piperazin-1-yl-6-methyl-3-(4-methylbenzenesulfonyl)quinoline)
4-4-(2-methoxyphenyl)piperazin-1-yl-6-methyl-3-(4-methylbenzenesulfonyl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-4-(2-methoxyphenyl)piperazin-1-yl-6-methyl-3-(4-methylbenzenesulfonyl)quinoline
- 4-[4-(2-METHOXYPHENYL)PIPERAZIN-1-YL]-6-METHYL-3-(4-METHYLBENZENESULFONYL)QUINOLINE
- 4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methyl-3-(4-methylphenyl)sulfonylquinoline
- F1605-1268
- 4-(4-(2-methoxyphenyl)piperazin-1-yl)-6-methyl-3-tosylquinoline
- 866847-43-0
- AKOS001859414
-
- Inchi: 1S/C28H29N3O3S/c1-20-8-11-22(12-9-20)35(32,33)27-19-29-24-13-10-21(2)18-23(24)28(27)31-16-14-30(15-17-31)25-6-4-5-7-26(25)34-3/h4-13,18-19H,14-17H2,1-3H3
- InChI Key: ITRREZDFAMHMQY-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(C1=CN=C2C=CC(C)=CC2=C1N1CCN(C2C=CC=CC=2OC)CC1)(=O)=O
Computed Properties
- Exact Mass: 487.19296297g/mol
- Monoisotopic Mass: 487.19296297g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 5
- Complexity: 786
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 71.1Ų
4-4-(2-methoxyphenyl)piperazin-1-yl-6-methyl-3-(4-methylbenzenesulfonyl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1605-1268-2μmol |
4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methyl-3-(4-methylbenzenesulfonyl)quinoline |
866847-43-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1605-1268-5μmol |
4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methyl-3-(4-methylbenzenesulfonyl)quinoline |
866847-43-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1605-1268-10μmol |
4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methyl-3-(4-methylbenzenesulfonyl)quinoline |
866847-43-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1605-1268-20μmol |
4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methyl-3-(4-methylbenzenesulfonyl)quinoline |
866847-43-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1605-1268-1mg |
4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methyl-3-(4-methylbenzenesulfonyl)quinoline |
866847-43-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1605-1268-2mg |
4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methyl-3-(4-methylbenzenesulfonyl)quinoline |
866847-43-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1605-1268-3mg |
4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methyl-3-(4-methylbenzenesulfonyl)quinoline |
866847-43-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1605-1268-4mg |
4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methyl-3-(4-methylbenzenesulfonyl)quinoline |
866847-43-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1605-1268-5mg |
4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methyl-3-(4-methylbenzenesulfonyl)quinoline |
866847-43-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1605-1268-10mg |
4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-methyl-3-(4-methylbenzenesulfonyl)quinoline |
866847-43-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-4-(2-methoxyphenyl)piperazin-1-yl-6-methyl-3-(4-methylbenzenesulfonyl)quinoline Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 4-4-(2-methoxyphenyl)piperazin-1-yl-6-methyl-3-(4-methylbenzenesulfonyl)quinoline
4-(2-Methoxyphenyl)piperazin-1-yl-6-methyl-3-(4-methylbenzenesulfonyl)quinoline: A Comprehensive Overview
The compound with CAS No. 866847-43-0, known as 4-(2-methoxyphenyl)piperazin-1-yl-6-methyl-3-(4-methylbenzenesulfonyl)quinoline, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate structure, which includes a quinoline core, a piperazine ring, and various substituents that confer unique chemical and biological properties.
Quinoline, a heterocyclic aromatic compound, serves as the foundation of this molecule. The presence of a piperazine ring, a six-membered ring containing two nitrogen atoms, adds significant flexibility and potential for hydrogen bonding. The 2-methoxyphenyl group attached to the piperazine ring introduces electronic effects that can influence the compound's reactivity and solubility. Additionally, the 4-methylbenzenesulfonyl group attached to the quinoline core enhances the molecule's stability and potentially its bioavailability.
Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to inhibit certain enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders. The quinoline core is particularly noted for its ability to interact with biological targets, making it a valuable scaffold in medicinal chemistry.
The synthesis of 4-(2-methoxyphenyl)piperazin-1-yl-6-methyl-3-(4-methylbenzenesulfonyl)quinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the quinoline skeleton, followed by the introduction of substituents such as the piperazine ring and sulfonyl group. These steps require precise control over reaction conditions to ensure high yields and purity.
From a materials science perspective, this compound exhibits interesting electronic properties that make it a candidate for applications in organic electronics. The conjugated system within the quinoline core allows for efficient charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Furthermore, the presence of electron-donating groups like the methoxyphenyl moiety can modulate the electronic characteristics of the molecule, offering tunability for specific applications.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. Molecular modeling studies have provided insights into its stability, reactivity, and potential interactions with biological systems. These computational tools complement experimental studies, accelerating the development of new applications for this compound.
In summary, 4-(2-methoxyphenyl)piperazin-1-yl-6-methyl-3-(4-methylbenzenesulfonyl)quinoline is a versatile compound with promising applications in both medicinal chemistry and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both therapeutic interventions and technological innovations.
866847-43-0 (4-4-(2-methoxyphenyl)piperazin-1-yl-6-methyl-3-(4-methylbenzenesulfonyl)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)